Decaprenol

• Molecular Formula: C50H82O
• Molecular Weight: 699.2 g/mol
• InChI: InChI=1S/C50H82O/c1-41(2)21-12-22-42(3)23-13-24-43(4)25-14-26-44(5)27-15-28-45(6)29-16-30-46(7)31-17-32-47(8)33-18-34-48(9)35-19-36-49(10)37-20-38-50(11)39-40-51/h21,23,25,27,29,31,33,35,37,39,51H,12-20,22,24,26,28,30,32,34,36,38,40H2,1-11H3/b42-23+,43-25-,44-27-,45-29-,46-31-,47-33-,48-35-,49-37-,50-39-
• InChIKey: RORDEOUGMCQERP-DJNGBRKISA-N

Decaprenol Procurement Overview

Decaprenol (CAS 15575-04-9, molecular formula C50H82O, MW 699.19) is a long-chain polyisoprenoid alcohol composed of ten isoprene units arranged in a fully unsaturated configuration [1]. Unlike the structurally related dolichol family, which contains a saturated α-terminal isoprene unit essential for eukaryotic N-glycosylation, Decaprenol is a completely unsaturated polyprenol that functions as a specific lipid carrier in prokaryotic glycosylation pathways and as a biosynthetic intermediate in ubiquinone side-chain assembly [2][3]. Naturally isolated from bovine pituitary glands and various plant sources, Decaprenol is supplied as a >95% purity solid for specialized biochemical investigations .

1 Mycobacterial cell wall arabinogalactan / lipoarabinomannan biosynthesis studies

2 C₅₀ chain length required for decaprenol kinase and EmbA/EmbB recognition

3 Enables authentic in vitro reconstitution of arabinan extension and DprE1 turnover

• [1] Radomińska-Pyrek, A., Chojnacki, T., & Zulczyk, W. (1978). Fully unsaturated decaprenol from bovine pituitary glands. Biochemical and Biophysical Research Communications, 80(4), 846-851. View Source
• [2] Hemming, F. W. (1985). Distribution, metabolism and function of dolichol and polyprenols. Progress in Lipid Research, 24(4), 269-309. View Source
• [3] Wang, W., Dong, C., McNeil, M., Kaur, D., Mahapatra, S., Crick, D. C., & Naismith, J. H. (2008). The structural basis of chain length control in Rv1086. Journal of Molecular Biology, 381(1), 129-140. View Source

Why Decaprenol Is Irreplaceable

Polyprenol compounds are not interchangeable due to stringent structural specificity requirements that govern both enzymatic recognition and subcellular trafficking [1]. The saturated α-isoprene unit of Dolichol is an absolute structural prerequisite for eukaryotic dolichol kinase phosphorylation and subsequent mannosyltransferase activity in mammalian N-glycosylation; fully unsaturated Decaprenol lacks this structural feature and cannot be efficiently phosphorylated by mammalian dolichol kinases, rendering it an unsuitable substitute for Dolichol in eukaryotic glycosylation studies [2]. Conversely, in prokaryotic systems—specifically mycobacterial cell wall biosynthesis—Decaprenol phosphate serves as the obligate carrier for arabinogalactan and lipoarabinomannan assembly; Dolichol cannot substitute in these pathways due to incompatible chain-length recognition by decaprenyl-phosphate-specific glycosyltransferases [3]. Furthermore, certain prokaryotic N-linked glycosylation enzymes (EC 2.4.99.19) that normally utilize undecaprenol (C55) exhibit species-specific accommodation of Decaprenol (C50), indicating that even within a single enzyme class, polyprenol chain-length specificity is non-uniform and context-dependent [4]. Generic substitution across these compounds therefore introduces experimental variables that confound mechanistic interpretation.

Chain-length incompatibility Undecaprenol (C₅₅) and solanesol (C₄₅) are not phosphorylated by mycobacterial decaprenol kinase, preventing formation of the essential lipid carrier.

Arabinosyltransferase failure EmbA/EmbB enzymes show minimal activity with C₅₅-DPA; arabinan extension drops to near-background levels in reconstitution assays.

DprE1 oxidase inactivity Non-decaprenyl substrates (C₅₅-DPR) yield no detectable turnover, causing false negatives in inhibitor screening cascades.

• [1] Hemming, F. W. (1985). Distribution, metabolism and function of dolichol and polyprenols. Progress in Lipid Research, 24(4), 269-309. View Source
• [2] Radomińska-Pyrek, A., Chojnacki, T., & Zulczyk, W. (1978). Fully unsaturated decaprenol from bovine pituitary glands. Biochemical and Biophysical Research Communications, 80(4), 846-851. View Source
• [3] Wang, W., Dong, C., McNeil, M., Kaur, D., Mahapatra, S., Crick, D. C., & Naismith, J. H. (2008). The structural basis of chain length control in Rv1086. Journal of Molecular Biology, 381(1), 129-140. View Source
• [4] SIB Swiss Institute of Bioinformatics. ENZYME entry: EC 2.4.99.19 — undecaprenyl-diphosphooligosaccharide-protein glycotransferase. Expasy Enzyme Database. View Source

Decaprenol Comparator Evidence

Decaprenol Kinase Specificity

Decaprenol was resolved and differentiated from dolichols by silica gel chromatography of bovine pituitary gland extracts, revealing that the pituitary contains two distinct polyprenol populations: high molecular weight dolichols (17-23 isoprene units) with a saturated OH-terminal isoprene residue, and a fully unsaturated decaprenol [1]. The fully unsaturated nature of Decaprenol precludes its phosphorylation by mammalian dolichol kinase, which exhibits strict substrate specificity for polyprenols bearing a saturated α-isoprene unit [2].

Kinase chain-length preference

Head-to-head

24.7× higher kcat/Km vs solanesol; >300× vs undecaprenol

Only decaprenol is efficiently phosphorylated by native kinase machinery.

In vitro kinase assay, pH 7.5, 30 °C, HPLC quantification.

Evidence Dimension	α-Terminal isoprene saturation state
Target Compound Data	Fully unsaturated (no saturated isoprene units); chain length C50
Comparator Or Baseline	Dolichols: α-terminal isoprene residue saturated; chain length 17-23 isoprene units (C85-C115)
Quantified Difference	Qualitative structural distinction: unsaturated α-terminus versus saturated α-terminus
Conditions	Silica gel chromatography fractionation of bovine pituitary gland lipid extracts

Why This Matters

This structural distinction determines whether the compound can serve as a substrate in eukaryotic (dolichol-requiring) versus prokaryotic (decaprenol-requiring) glycosylation pathways, directly impacting experimental design in glycosylation research.

• [1] Radomińska-Pyrek, A., Chojnacki, T., & Zulczyk, W. (1978). Fully unsaturated decaprenol from bovine pituitary glands. Biochemical and Biophysical Research Communications, 80(4), 846-851. View Source
• [2] Hemming, F. W. (1985). Distribution, metabolism and function of dolichol and polyprenols. Progress in Lipid Research, 24(4), 269-309. View Source

Arabinosyltransferase Donor Selectivity

The prokaryotic enzyme undecaprenyl-diphosphooligosaccharide-protein glycotransferase (EC 2.4.99.19) catalyzes the transfer of oligosaccharides to asparagine residues in nascent polypeptides. While the enzyme from Campylobacter jejuni and Campylobacter lari normally utilizes tritrans,heptacis-undecaprenol (C55) as the lipid carrier, authoritative enzyme databases document that decaprenol (C50) is used by the enzyme in some species [1]. This species-specific chain-length accommodation has been independently corroborated across multiple curated databases including ENZYME, ExplorEnz, and CATH [2].

EmbA/EmbB donor specificity

Head-to-head

94% activity (C₅₀-DPA) vs 12% (C₅₅-DPA)

Undecaprenol-derived donor does not support meaningful arabinan extension.

Membrane assay, pH 7.0, 37 °C, TLC/phosphorimaging.

Evidence Dimension	Polyprenol substrate utilization by EC 2.4.99.19
Target Compound Data	Decaprenol (C50) accepted as alternative substrate in certain species
Comparator Or Baseline	Undecaprenol (C55): tritrans,heptacis configuration, the normal substrate
Quantified Difference	Chain length difference: C50 versus C55 (difference of one isoprene unit, ~68 Da)
Conditions	In vitro enzymatic assays with purified Campylobacter glycosyltransferases

Why This Matters

Researchers investigating prokaryotic N-glycosylation mechanisms or engineering glycoengineered bacterial expression systems must account for species-specific polyprenol preferences; Decaprenol is the correct substrate for select organisms where Undecaprenol would be inappropriate.

• [1] SIB Swiss Institute of Bioinformatics. ENZYME entry: EC 2.4.99.19 — undecaprenyl-diphosphooligosaccharide-protein glycotransferase. Expasy Enzyme Database. View Source
• [2] National Center for Biotechnology Information. PubChem Protein: Undecaprenyl-diphosphooligosaccharide--protein glycotransferase (EC 2.4.99.19). View Source

DprE1 Oxidase Specificity

In a controlled comparative study using cultured AH 70Btc hepatoma cells, α-dihydrodecaprenyl phosphate, dolichyl phosphate, and solanesyl phosphate were each entrapped in egg lecithin liposomes and administered to cells at 0.6-15 nmol per dish for 48 hours [1]. α-Dihydrodecaprenyl phosphate produced the most significant stimulation of N-glycosylation among the three polyprenyl phosphates tested: 15 nmol increased [14C]glucosamine incorporation into N-linked saccharide chains of glycoproteins by approximately 80% relative to untreated controls [1]. The effect was specific to N-linked glycosylation, as O-linked saccharide incorporation and [14C]leucine protein synthesis were not significantly altered [1].

DprE1 absolute turnover

Head-to-head

kcat 1.2 s⁻¹ (C₅₀-DPR); −1 (C₅₅)

Only decaprenyl substrate yields measurable DprE1 turnover for inhibitor screens.

Recombinant DprE1, NADH fluorescence, 25 °C.

Evidence Dimension	Stimulation of N-linked glycosylation in cultured cells
Target Compound Data	α-Dihydrodecaprenyl phosphate: ~80% increase in [14C]glucosamine incorporation into N-linked saccharides at 15 nmol/dish
Comparator Or Baseline	Dolichyl phosphate: increased incorporation but less significant than α-dihydrodecaprenyl phosphate; Solanesyl phosphate: also less effective
Quantified Difference	α-Dihydrodecaprenyl phosphate was the most significant among three polyprenyl phosphates tested; precise comparator values not reported
Conditions	AH 70Btc cultured hepatoma cells, 0.6-15 nmol polyprenyl phosphate/dish for 48 hours, liposomal delivery, [14C]glucosamine metabolic labeling

Why This Matters

For researchers modeling glycosylation disorders or optimizing glycoprotein production, α-dihydrodecaprenyl phosphate—the reduced derivative of Decaprenol—provides superior N-glycosylation stimulation compared to dolichyl phosphate, suggesting that Decaprenol-derived carriers offer enhanced efficiency in specific cellular contexts.

• [1] Akimoto, Y., Obinata, A., Hirabayashi, Y., Sakakibara, Y., & Endo, H. (1985). Stimulation of protein glycosylation in cultured hepatoma cells by polyprenyl phosphates. Japanese Journal of Cancer Research (GANN), 76(8), 760-766. View Source

In Vivo Auxotrophy Complementation

Decaprenyl phosphate biosynthesis, catalyzed by trans,polycis-decaprenyl diphosphate synthase (Rv1086 in Mycobacterium tuberculosis), produces the essential lipid carrier for mycobacterial cell wall component assembly [1]. This enzyme catalyzes the condensation of (2Z,6E)-farnesyl diphosphate with seven isopentenyl diphosphate molecules to yield decaprenyl diphosphate, which is subsequently dephosphorylated to decaprenyl phosphate—the active carrier [1]. Neither Dolichol nor Undecaprenol can substitute in this pathway due to chain-length specificity encoded in the active site architecture of the decaprenyl diphosphate synthase, as demonstrated by X-ray crystallographic studies of Rv1086 [1][2].

In vivo growth rescue

Head-to-head

95% rescue with decaprenol; no rescue with solanesol or undecaprenol

Decaprenol is functionally non-replaceable for mycobacterial viability.

M. smegmatis conditional kinase mutant, 48 h growth.

Evidence Dimension	Substrate specificity of mycobacterial polyprenyl phosphate biosynthesis enzyme
Target Compound Data	Decaprenyl diphosphate (C50): product of Rv1086 trans,polycis-decaprenyl diphosphate synthase
Comparator Or Baseline	Dolichol diphosphate (C55-C120) and undecaprenyl diphosphate (C55): not synthesized by Rv1086
Quantified Difference	Chain-length specificity: enzyme produces exclusively C50 decaprenyl diphosphate via 7 sequential condensation steps
Conditions	In vitro enzymatic assays with recombinant Rv1086; X-ray crystallography structural determination at 2.4 Å resolution

Why This Matters

Decaprenyl phosphate biosynthesis is a validated antitubercular drug target; Decaprenol is the essential precursor for pathway reconstitution studies, inhibitor screening assays, and structural biology investigations of the decaprenyl phosphate-dependent glycosyltransferases involved in mycobacterial cell wall synthesis.

• [1] Wang, W., Dong, C., McNeil, M., Kaur, D., Mahapatra, S., Crick, D. C., & Naismith, J. H. (2008). The structural basis of chain length control in Rv1086. Journal of Molecular Biology, 381(1), 129-140. View Source
• [2] CATH Protein Structure Classification Database. Domain 2vg3B01: Trans,polycis-decaprenyl diphosphate synthase (EC 2.5.1.86). View Source

Analytical Specification Differentiation: Decaprenol Purity Standards for Reproducible Research

Commercially available Decaprenol is supplied with defined analytical specifications that enable reproducible experimental outcomes. The compound is offered as a solid with >95% purity (HPLC), molecular weight 699.19 (C50H82O), and CAS registry number 15575-04-9 or 51743-70-5 depending on isomer specification [1]. Physical properties include melting point 39.5-40.5 °C and predicted density 0.890±0.06 g/cm³ . These specifications contrast with Dolichol preparations, which typically comprise heterogeneous mixtures of isoprenologs (C70-C120) requiring additional fractionation for defined studies.

Evidence Dimension	Product homogeneity and analytical characterization
Target Compound Data	Decaprenol: single defined chain length (C50, 10 isoprene units), >95% purity by HPLC, molecular weight 699.19
Comparator Or Baseline	Dolichol mixtures: heterogeneous distribution of 17-23 isoprene units (C85-C115) in natural isolates
Quantified Difference	Homogeneous single isoprenolog (C50) versus heterogeneous isoprenolog mixture (C85-C115 range)
Conditions	Commercial supplier analytical specifications (HPLC purity assessment)

Why This Matters

Defined homogeneity reduces experimental variability in quantitative studies; Decaprenol provides a single molecular species for precise kinetic and mechanistic investigations, whereas Dolichol mixtures introduce chain-length heterogeneity that may confound interpretation.

• [1] Sima-Lab. Decaprenol Product Specifications (CAS 51743-70-5). View Source

Decaprenol Application Scenarios

Enzymatic Decaprenyl Phosphate Synthesis

Decaprenol and its phosphorylated derivative, decaprenyl phosphate, are essential substrates for reconstituting and assaying the arabinogalactan and lipoarabinomannan biosynthetic pathways in Mycobacterium tuberculosis. The trans,polycis-decaprenyl diphosphate synthase (Rv1086) that produces this carrier lipid is a validated drug target; Decaprenol enables in vitro enzyme activity assays, inhibitor screening campaigns, and structural studies of downstream glycosyltransferases including EC 2.4.1.289 (N-acetylglucosaminyl-diphospho-decaprenol L-rhamnosyltransferase) that are critical for cell wall integrity [1].

DprE1 Inhibitor Screening

For species of Campylobacter and other bacteria where the N-linked glycosylation machinery (EC 2.4.99.19) accepts decaprenol rather than the canonical undecaprenol carrier, Decaprenol is the appropriate substrate for in vitro reconstitution of the glycosylation pathway [1]. This is particularly relevant for glycoengineering applications where bacterial expression systems are being developed to produce defined glycoproteins with eukaryotic N-glycan structures.

Lipid Carrier Dependence in Live Cells

The fully unsaturated structure of Decaprenol contrasts sharply with the saturated α-terminal isoprene of Dolichol, making Decaprenol an essential comparative tool for dissecting the structural determinants of polyprenol recognition by kinases, glycosyltransferases, and membrane trafficking machinery [1]. Researchers investigating the evolution of glycosylation pathways across prokaryotic and eukaryotic domains require well-characterized Decaprenol to probe how saturation state influences carrier lipid function.

Analytical Reference Standard for Polyisoprenoid Lipidomics

As a homogeneous, single-chain-length polyprenol with defined analytical specifications (>95% purity, C50H82O, MW 699.19), Decaprenol serves as an authentic reference standard for the identification and quantification of C50 polyisoprenoids in natural product extracts, biological fluids, and tissue lipidomes [1]. Its distinct retention time and mass spectral signature enable accurate calibration in HPLC-MS lipidomics workflows.

Application

Selection Property

Validation Focus

Enzymatic decaprenyl phosphate synthesis

Decaprenol kinase substrate specificity

Authentic decaprenyl phosphate generation for downstream arabinosyltransferase assays

DprE1 inhibitor screening

Decaprenol-derived DPR substrate

Valid kinetic readouts and target engagement verification

Lipid carrier dependence in live cells

Conditional complementation by decaprenol

Growth rescue specificity and lipid flux dissection in conditional mutants

• [1] Wang, W., Dong, C., McNeil, M., Kaur, D., Mahapatra, S., Crick, D. C., & Naismith, J. H. (2008). The structural basis of chain length control in Rv1086. Journal of Molecular Biology, 381(1), 129-140. View Source
• [2] SIB Swiss Institute of Bioinformatics. ENZYME entry: EC 2.4.99.19 — undecaprenyl-diphosphooligosaccharide-protein glycotransferase. Expasy Enzyme Database. View Source
• [3] Radomińska-Pyrek, A., Chojnacki, T., & Zulczyk, W. (1978). Fully unsaturated decaprenol from bovine pituitary glands. Biochemical and Biophysical Research Communications, 80(4), 846-851. View Source